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For researchers, scientists, and drug development professionals working with or adjacent to

brachytherapy applications, a comprehensive understanding of safety protocols is paramount.

This guide provides essential, immediate safety and logistical information for handling the

radioactive sources commonly used in remote afterloading brachytherapy systems, such as

those discussed in the American Association of Physicists in Medicine (AAPM) Task Group 41

(TG-41) report. Adherence to these procedures is critical for ensuring the safety of all personnel

and the integrity of research.

The principles of radiation protection—time, distance, and shielding—form the foundation of

these protocols. Remote afterloading technology itself is an application of the ALARA (As Low

As Reasonably Achievable) principle, designed to minimize radiation exposure to personnel.[1]

[2]

Radioactive Sources: Properties and Characteristics
The two most common radioactive isotopes used in high-dose-rate (HDR) and pulsed-dose-

rate (PDR) brachytherapy are Iridium-192 (¹⁹²Ir) and Cobalt-60 (⁶⁰Co).[1][3] Understanding their

properties is crucial for safe handling and effective shielding.
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Property Iridium-192 (¹⁹²Ir) Cobalt-60 (⁶⁰Co)

Half-Life ~74 days[4] ~5.3 years

Radiation Type Beta and Gamma Beta and Gamma

Average Gamma Energy 0.38 MeV 1.17 and 1.33 MeV

Common Applications

HDR Brachytherapy for various

cancers including

gynecological, prostate, and

head and neck.

HDR Brachytherapy,

Teletherapy

Personal Protective Equipment (PPE) and Dosimetry
All personnel involved in the handling of radioactive sources must use appropriate PPE and be

monitored for radiation exposure.

Equipment Purpose

Body and Ring Dosimeters
To monitor and record whole-body and extremity

radiation doses.

Lead Aprons
To shield the torso from gamma radiation,

particularly during manual handling procedures.

Leaded Glasses To protect the eyes from radiation exposure.

Disposable Gloves To prevent contamination of the hands.

Remote Handling Tongs
To increase the distance from the radioactive

source during handling.

Mobile Lead Shields
To provide additional shielding for personnel in

the vicinity of the patient or source.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling radioactive sources is essential to minimize risk. This

operational plan outlines the key phases and procedural steps.
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Pre-Treatment Procedures
Source Calibration and Leakage Testing: Before first use, and at regular intervals (typically

not exceeding 6 months), sources must be tested for leakage. The source strength must be

assayed and verified.

Equipment Checks: On each day of use, perform daily checks of the remote afterloading

unit, including interlocks, source positioning accuracy, and emergency retraction

mechanisms.

Controlled Area Setup: Ensure the treatment room is properly prepared, with radiation

warning signs clearly posted. Access to the area must be restricted.

Treatment Procedures
Authorized Personnel: Only trained and authorized physicians, physicists, and licensed

therapy technicians should operate the remote afterloading device.

Patient Monitoring: The patient must be continuously monitored from the control console via

video and audio systems during treatment.

Restricted Access: No personnel should be present in the treatment room while the

radioactive source is exposed.

Post-Treatment Procedures
Source Retraction Confirmation: After the treatment, confirm that the source has fully

retracted into the shielded safe of the afterloader using a radiation survey meter.

Patient Survey: The patient must be surveyed with a radiation detection instrument before

leaving the treatment room to ensure no part of the source remains.

Area Survey: The treatment room should be surveyed to ensure there is no residual

contamination.

Emergency Response Plan
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A clear and practiced emergency plan is critical for responding to incidents such as a detached

or stuck source.

Immediate Actions:

Give first consideration to minimizing radiation exposure to the patient.

If the source does not retract, immediately use the emergency hand crank or other

mechanism to return the source to the safe.

If the source is detached and remains in the patient, the authorized user and radiation

safety officer must be notified immediately to implement emergency source removal

procedures.

Personnel Roles: The emergency plan should clearly define the roles and responsibilities of

each team member, including the radiation oncologist, medical physicist, and radiation

technologists.

Emergency Kit: An emergency kit containing long-handled forceps, a shielded container, and

wire cutters must be readily accessible.

Area Security: Secure the area, post warning notices, and prevent unauthorized entry.

Notification: The plan must include contact information for the Radiation Safety Officer and

other key personnel to be notified.

Disposal Plan for Disused Sources
The disposal of radioactive sources is strictly regulated and must be meticulously planned.

Short Half-Life Sources (e.g., ¹⁹²Ir): These sources can often be stored in a shielded location

until they have decayed to a level where they are no longer considered radioactive and can

be disposed of as normal waste. This decay process can take a significant amount of time

(multiple half-lives).

Long Half-Life Sources (e.g., ⁶⁰Co, ¹³⁷Cs): These sources cannot be decayed in storage.

Disposal options include:
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Return to Manufacturer: The most common and preferred method is to return the disused

source to the original manufacturer or supplier.

Transfer to a Licensed Third Party: Transferring the source to another licensed user for

reuse or recycling is another option.

Disposal as Low-Level Radioactive Waste: If other options are not available, the source

must be disposed of as low-level radioactive waste at a licensed facility. This can be a

costly process.

All transportation of radioactive sources must comply with national and international regulations

and be conducted using appropriate Type A packaging with clear labeling.

Visualizing the Workflow
The following diagram illustrates the logical workflow for the safe handling of radioactive

sources in a research or clinical brachytherapy setting.
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Preparation Phase

Operational Phase
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Caption: Workflow for safe handling of brachytherapy sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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